Cas no 2702366-48-9 (Ammonium m-Cresol-4,6-disulfonate)

• Product Name: Ammonium m-Cresol-4,6-disulfonate
• CAS No: 2702366-48-9
• MF: C₇H₁₁NO₇S₂
• MW: 285.294739961624
• CID: 5194923
• Update Time: 2025-06-08

Ammonium m-Cresol-4,6-disulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, 4-hydroxy-6-methyl-, ammonium salt (1:2)
• Ammonium m-Cresol-4,6-disulfonate

• Inchi： 1S/C7H8O7S2.H3N/c1-4-2-5(8)7(16(12,13)14)3-6(4)15(9,10)11;/h2-3,8H,1H3,(H,9,10,11)(H,12,13,14);1H3
• InChI Key： YABZWNKZUOYZBV-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(O)=C(S(O)(=O)=O)C=1)C)(O)(=O)=O.N

Additional information on Ammonium m-Cresol-4,6-disulfonate

Recent Advances in the Application of Ammonium m-Cresol-4,6-disulfonate (CAS: 2702366-48-9) in Chemical Biology and Pharmaceutical Research

Ammonium m-Cresol-4,6-disulfonate (CAS: 2702366-48-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities. Recent studies have highlighted its role as a versatile intermediate in the development of novel drug candidates, particularly in the context of anti-inflammatory and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Ammonium m-Cresol-4,6-disulfonate via a modified sulfonation process, achieving a yield of over 85%. The compound's structure was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Notably, the study revealed that the sulfonate groups enhance the compound's solubility in aqueous media, making it an attractive candidate for formulation development in drug delivery systems.

In terms of biological activity, recent in vitro investigations have shown that Ammonium m-Cresol-4,6-disulfonate exhibits promising inhibitory effects against key inflammatory markers such as TNF-α and IL-6. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM for TNF-α inhibition, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, the compound demonstrated synergistic effects when combined with conventional antibiotics against multidrug-resistant bacterial strains, opening new avenues for combination therapies.

The compound's mechanism of action has been elucidated through molecular docking studies, which indicate strong interactions with the active sites of several target proteins. Computational analyses published in the Journal of Chemical Information and Modeling (2024) suggest that the disulfonate groups play a crucial role in these interactions, particularly through hydrogen bonding with key amino acid residues. These findings provide valuable insights for structure-activity relationship (SAR) optimization in future drug design efforts.

From a pharmaceutical development perspective, recent formulation studies have explored the stability and compatibility of Ammonium m-Cresol-4,6-disulfonate in various dosage forms. A 2023 investigation in the International Journal of Pharmaceutics reported excellent stability profiles in both solid and solution states under accelerated storage conditions, with less than 5% degradation after six months at 40°C/75% RH. These characteristics, combined with its favorable toxicological profile in preliminary animal studies, position this compound as a promising candidate for further preclinical development.

Looking forward, several research groups have initiated programs to explore derivatives of Ammonium m-Cresol-4,6-disulfonate with enhanced pharmacological properties. Early results from these efforts suggest that modifications at the cresol moiety can significantly alter the compound's biological activity spectrum while maintaining its advantageous physicochemical properties. As research progresses, this compound class may offer new therapeutic options for challenging medical conditions, particularly in the areas of chronic inflammation and antimicrobial resistance.